Cas no 537668-79-4 (N-(4-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide
• CAS No: 537668-79-4
• MF: C₂₅H₂₀N₄O₃S
• MW: 456.516304016113
• CID: 6191574
• PubChem ID: 2155986
• Update Time: 2025-07-01

N-(4-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide
• AKOS002054437
• N-(4-methoxyphenyl)-2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• N-(4-methoxyphenyl)-2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• 537668-79-4
• Oprea1_140684
• F0580-0112
• N-(4-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide

• Inchi： 1S/C25H20N4O3S/c1-32-18-13-11-16(12-14-18)26-21(30)15-33-25-28-22-19-9-5-6-10-20(19)27-23(22)24(31)29(25)17-7-3-2-4-8-17/h2-14,27H,15H2,1H3,(H,26,30)
• InChI Key： JESHPAQXRFCFPP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC)=O)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 456.12561169g/mol
• Monoisotopic Mass: 456.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 112Ų

Additional information on N-(4-methoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide

N-(4-Methoxyphenyl)-2-({4-Oxo-3-Phenyl-3H,4H,5H-Pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide: A Comprehensive Overview

N-(4-Methoxyphenyl)-2-({4-Oxo-3-Phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide, a complex organic compound with the CAS number 537668-79-4, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules known as pyrimidoindoles, which have shown promise in various therapeutic applications, particularly in the areas of cancer and neurodegenerative diseases.

The chemical structure of N-(4-Methoxyphenyl)-2-({4-Oxo-3-Phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide is characterized by a central pyrimidoindole core linked to a sulfanyl acetamide moiety. The presence of the methoxyphenyl group and the oxo functionality imparts specific electronic and steric properties that contribute to its biological activity. The phenyl substituent further enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins.

Recent studies have highlighted the potential of N-(4-Methoxyphenyl)-2-({4-Oxo-3-Phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide as an anticancer agent. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent cytotoxic effects against a panel of human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, N-(4-Methoxyphenyl)-2-({4-Oxo-3-Phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry (2020) reported that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(4-Methoxyphenyl)-2-({4-Oxo-3-Phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide has been extensively studied to optimize its use in clinical settings. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further research is needed to fully understand its metabolism and potential drug-drug interactions.

Safety assessments have shown that N-(4-Methoxyphenyl)-2-({4-Oxo-3-Phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide is generally well-tolerated at therapeutic doses. Toxicological studies in animal models have not revealed any significant adverse effects at doses up to 100 mg/kg. Nevertheless, comprehensive safety evaluations are ongoing to ensure its suitability for human use.

In conclusion, N-(4-Methoxyphenyl)-2-{(4-Oxo-3-phenvl-H,H,H-pyrimido[5,b]indol-)sulfanyl}acetamide represents a promising lead compound for the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further investigation in both preclinical and clinical settings. Ongoing research aims to elucidate its full therapeutic potential and optimize its pharmacological properties for various medical applications.